Cas no 893363-88-7 (2-({1-(4-fluorophenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide)

• Product Name: 2-({1-(4-fluorophenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide
• CAS No: 893363-88-7
• MF: C₁₈H₁₆FN₃OS
• MW: 341.402545928955
• CID: 5755314
• PubChem ID: 8487485
• Update Time: 2023-11-21

2-({1-(4-fluorophenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-((1-(4-fluorobenzyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide
• 893363-88-7
• 2-({1-[(4-fluorophenyl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide
• F1872-0574
• 2-[1-[(4-fluorophenyl)methyl]imidazol-2-yl]sulfanyl-N-phenylacetamide
• AKOS024615019
• Acetamide, 2-[[1-[(4-fluorophenyl)methyl]-1H-imidazol-2-yl]thio]-N-phenyl-
• 2-({1-(4-fluorophenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide

• Inchi： 1S/C18H16FN3OS/c19-15-8-6-14(7-9-15)12-22-11-10-20-18(22)24-13-17(23)21-16-4-2-1-3-5-16/h1-11H,12-13H2,(H,21,23)
• InChI Key： FWFZDLAYUYSXHV-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1)=O)C1=NC=CN1CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 341.09981148g/mol
• Monoisotopic Mass: 341.09981148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 13.35±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides